1-(Benzimidazol-1-yl)-3-phenylurea

• IUPAC Name: 1-(benzimidazol-1-yl)-3-phenylurea
• InChI: InChI=1S/C14H12N4O/c19-14(16-11-6-2-1-3-7-11)17-18-10-15-12-8-4-5-9-13(12)18/h1-10H,(H2,16,17,19)
• InChI Key: OSRAYNJRJAWABS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NN2C=NC3=CC=CC=C32
• Molecular Formula: C14H12N4O
• Molecular Weight: 252.27 g/mol

Description

1-(Benzimidazol-1-yl)-3-phenylurea is a chemical compound that has gained significant interest in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of urea derivatives and has been extensively studied for its biological activities.

Scientific Research Applications

• Cytotoxicity and DNA Binding : A series of benzimidazole-containing compounds, including those similar to 1-(Benzimidazol-1-yl)-3-phenylurea, have been synthesized and evaluated for their DNA binding capabilities and cytotoxic effects against various cancer cell lines. These compounds effectively bind DNA through an intercalative mode and show substantial in vitro cytotoxic effect against human lung, breast, and cervical cancer cell lines (Paul et al., 2015).

• Human Serum Albumin Interaction and Antimicrobial Property : Novel Mannich base benzimidazole derivatives have been studied for their interactions with human serum albumin (HSA) and their antimicrobial properties. These interactions are crucial for understanding the transport and bioavailability of drugs. Additionally, these derivatives have shown antimicrobial activity against various bacterial and fungal pathogens, making them potential candidates for antimicrobial drugs (Ahamed et al., 2022).

• Luteinizing Hormone-Releasing Hormone (LHRH) Antagonists : Certain 1-(Benzimidazol-5-yl)-3-tert-butylurea derivatives, closely related to 1-(Benzimidazol-1-yl)-3-phenylurea, have been identified as non-peptide LHRH antagonists. These compounds represent a new pharmacophore for small molecule LHRH antagonists, which are important in the treatment of various reproductive hormone-related conditions (Tatsuta et al., 2005).

• Antioxidant Properties : Some novel benzimidazole derivatives have been synthesized and evaluated for their antioxidant properties, particularly on lipid peroxidation in the rat liver. These compounds have shown promising activity, with some even performing better than standard antioxidants like butylated hydroxytoluene (BHT) (Kuş et al., 2004).

• Anticancer and Apoptotic Properties : Novel benzimidazole derivatives have been studied for their cytotoxic and apoptotic properties on lung cancer cell lines. These compounds have demonstrated remarkable antitumor activity, with specific derivatives showing selective cytotoxicity against certain cell lines (Yurttaş et al., 2020).

• Anion Transport : Certain benzimidazole derivatives have been shown to mediate highly efficient anion transport, which is vital in various biological processes. Modifications of these compounds can lead to a significant increase in activity, making them interesting candidates for further study in cellular transport and pharmacokinetics (Peng et al., 2016).

• Antimicrobial Activity : A range of 1-(Benzimidazol-1-yl)-3-phenylurea derivatives has been synthesized and evaluated for their antimicrobial activity against various strains, including methicillin-resistant Staphylococcus aureus (MRSA). These compounds present a potential route for developing new antimicrobial agents (Alp et al., 2014).